Cas no 932460-02-1 (2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 932460-02-1
• MF: C₁₉H₁₆F₃N₃O₂S
• MW: 407.409453392029
• CID: 6252064
• PubChem ID: 18569115
• Update Time: 2025-11-07

2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide
• 932460-02-1
• 2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide
• AKOS001949730
• 2-(1-methyl-5-phenylimidazol-2-yl)sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide
• F2223-0073
• 2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide

• Inchi： 1S/C19H16F3N3O2S/c1-25-16(13-5-3-2-4-6-13)11-23-18(25)28-12-17(26)24-14-7-9-15(10-8-14)27-19(20,21)22/h2-11H,12H2,1H3,(H,24,26)
• InChI Key： ZVAJSWKHXHGQCP-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OC(F)(F)F)=O)C1=NC=C(C2C=CC=CC=2)N1C

Computed Properties

• Exact Mass: 407.09153242g/mol
• Monoisotopic Mass: 407.09153242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide

Comprehensive Overview of 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide (CAS No. 932460-02-1)

The compound 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide (CAS No. 932460-02-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazole core linked to a trifluoromethoxy phenyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets. The compound’s sulfanyl and acetamide functionalities further enhance its versatility, enabling modifications for tailored applications.

In recent years, the demand for imidazole derivatives has surged due to their broad-spectrum utility in drug discovery and material science. The trifluoromethoxy moiety, in particular, is a hotspot in medicinal chemistry, as it often improves metabolic stability and bioavailability. This aligns with the growing trend of fluorinated compounds in pharmaceuticals, a topic frequently searched in academic and industrial circles. The compound’s CAS No. 932460-02-1 serves as a critical identifier for researchers sourcing high-purity materials for experimental studies.

One of the most discussed aspects of 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide is its synthetic pathway. Optimizing its production involves addressing challenges like regioselectivity and yield improvement, which are common pain points in organic synthesis. Recent publications highlight innovative catalytic methods to streamline its preparation, a subject of high interest in green chemistry forums. Additionally, its potential as a kinase inhibitor or anti-inflammatory agent has sparked debates in preclinical research, linking it to trending topics like targeted therapy and personalized medicine.

The compound’s physicochemical properties, such as solubility and thermal stability, are also under scrutiny. These factors are critical for formulation scientists working on drug delivery systems, another area with high search volume. Furthermore, its structure-activity relationship (SAR) studies are frequently cited in journals, reflecting the scientific community’s focus on rational drug design. As computational chemistry tools advance, in silico modeling of this compound’s interactions has become a popular research avenue.

Beyond pharmaceuticals, 2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide may find applications in agrochemicals, specifically in developing novel pesticides or herbicides. The trifluoromethoxy group’s role in enhancing pesticidal activity is a recurring theme in patent literature. This ties into broader discussions about sustainable agriculture and crop protection, which dominate search queries in environmental science.

In summary, CAS No. 932460-02-1 represents a multifaceted compound with significant potential across industries. Its relevance to drug discovery, material science, and agrochemical innovation ensures its place in ongoing scientific discourse. For researchers, suppliers, and innovators, understanding its properties and applications is essential to leveraging its full capabilities.